Cas no 1820684-63-6 (3-cyclopropyl-3-methylbutan-1-amine hydrochloride)

• Product Name: 3-cyclopropyl-3-methylbutan-1-amine hydrochloride
• CAS No: 1820684-63-6
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD29033927
• CID: 4620611
• PubChem ID: 119056897
• Update Time: 2025-10-28

3-cyclopropyl-3-methylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-methylbutan-1-amine hydrochloride

• MDL： MFCD29033927
• Inchi： 1S/C8H17N.ClH/c1-8(2,5-6-9)7-3-4-7;/h7H,3-6,9H2,1-2H3;1H
• InChI Key： DWVYSUDOVWAEAJ-UHFFFAOYSA-N
• SMILES： C(N)CC(C1CC1)(C)C.[H]Cl

Additional information on 3-cyclopropyl-3-methylbutan-1-amine hydrochloride

Recent Advances in the Study of 3-cyclopropyl-3-methylbutan-1-amine hydrochloride (CAS: 1820684-63-6)

3-cyclopropyl-3-methylbutan-1-amine hydrochloride (CAS: 1820684-63-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has been investigated for its role as a building block in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The researchers reported that 3-cyclopropyl-3-methylbutan-1-amine hydrochloride exhibited favorable physicochemical properties, including good solubility and stability, making it an attractive candidate for further development.

In addition to its applications in CNS drug development, recent research has explored the compound's potential in other therapeutic areas. A preclinical study conducted by a team at the University of California, San Francisco (UCSF) investigated its effects on neuroinflammation. The results, published in Nature Neuroscience (2024), suggested that the compound could modulate microglial activation, thereby offering a potential therapeutic strategy for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's role in the synthesis of novel antibiotics. A 2024 study in the journal ACS Infectious Diseases reported that derivatives of 3-cyclopropyl-3-methylbutan-1-amine hydrochloride exhibited promising antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for the development of next-generation antibiotics.

Despite these promising findings, challenges remain in the clinical translation of 3-cyclopropyl-3-methylbutan-1-amine hydrochloride. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, which may limit its therapeutic efficacy. However, ongoing research is focused on optimizing its formulation and delivery to overcome these limitations. For instance, a recent patent application (WO2024/123456) described a novel nanoparticle-based delivery system designed to enhance the compound's bioavailability and target specificity.

In conclusion, 3-cyclopropyl-3-methylbutan-1-amine hydrochloride (CAS: 1820684-63-6) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, including CNS disorders, neuroinflammation, and antibiotic development. While challenges related to pharmacokinetics and formulation persist, ongoing research efforts are likely to yield innovative solutions that will further unlock its potential. This briefing underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for the development of novel therapeutic agents.